plantaricin SIK-83
Description
Properties
CAS No. |
116439-54-4 |
|---|---|
Molecular Formula |
C11H8ClNO |
Synonyms |
plantaricin SIK-83 |
Origin of Product |
United States |
Origin and Producer Strain Biology of Plantaricin Sik 83
Isolation and Identification of Lactobacillus plantarum SIK-83
The producer strain, Lactobacillus plantarum SIK-83, was isolated from lactic acid-fermented carrots. usda.gov This isolation process involved obtaining the bacterial strain from a natural fermentation environment known for harboring diverse lactic acid bacteria populations. Following isolation, the strain was classified and identified as Lactobacillus plantarum. usda.gov This identification is typically based on a combination of phenotypic characteristics, biochemical tests, and increasingly, molecular methods such as 16S rRNA gene sequencing.
Ecological Niche and Source of the Producer Strain
The ecological niche of Lactobacillus plantarum SIK-83 is lactic acid fermentation, specifically within fermented vegetables like carrots. usda.gov Lactobacillus plantarum is a widely distributed species found in various environments, including plant matter, fermented foods (such as sauerkraut, pickles, and sourdough), and the gastrointestinal tracts of humans and animals. science.govmdpi.comresearchgate.net The isolation of strain SIK-83 from fermented carrots highlights this specific food fermentation environment as its natural source. This ecological niche provides the necessary substrates and conditions for the growth and metabolic activity of L. plantarum, including the production of bacteriocins like plantaricin SIK-83.
Microbial Cultivation and Production Methodologies of this compound
The production of this compound involves the cultivation of the producer strain, Lactobacillus plantarum SIK-83, under suitable laboratory conditions. A common medium used for the growth of Lactobacillus species and the production of bacteriocins is MRS broth. usda.govsemanticscholar.org
Cultivation of L. plantarum SIK-83 has been performed by static incubation in MRS broth, typically overnight for about 16 hours at temperatures around 30°C or 37°C. usda.govsemanticscholar.org After incubation, a cell-free bacteriocin (B1578144) solution is obtained. This involves separating the bacterial cells from the liquid culture medium through centrifugation, followed by sterile filtration of the supernatant using filters with a pore size such as 0.22-μm. usda.govscienceasia.org This cell-free supernatant contains the crude this compound.
Classification and Molecular Characteristics of Plantaricin Sik 83
Taxonomic Classification as a Bacteriocin (B1578144)
Plantaricin SIK-83 is classified as a bacteriocin. Bacteriocins are proteinaceous substances produced by bacteria that exhibit antimicrobial activity, typically against species closely related to the producer strain, but also sometimes against a broader spectrum of bacteria nih.govchemsrc.com. The production of an extracellular antibacterial substance by Lactobacillus plantarum SIK-83 that is sensitive to proteolytic enzymes and has a bactericidal mode of action aligns with the definition of a bacteriocin, leading to its designation as this compound nih.gov. Research has shown that this compound inhibits a wide range of lactic acid bacteria, including strains from the genera Lactobacillus, Leuconostoc, Pediococcus, and Streptococcus nih.gov.
Placement within Class II Bacteriocins
This compound is considered to belong to Class II bacteriocins. Bacteriocins produced by Lactobacillus plantarum strains, collectively known as plantaricins, are commonly reported as Class II bacteriocins. Class II bacteriocins are a diverse group of heat-stable, non-lantibiotic peptides. While specific experimental data explicitly placing this compound into a subclass of Class II (e.g., IIa, IIb, IIc, IId) was not prominently found in the search results, its origin from L. plantarum, a prolific producer of Class II bacteriocins, supports this general classification within the broader Class II category. These bacteriocins typically exert their effects by damaging the cell membrane of sensitive bacteria nih.gov.
Nature as a Ribosomally Synthesized Peptide
Like other bacteriocins, this compound is a ribosomally synthesized peptide chemsrc.com. This distinguishes bacteriocins from antibiotics, which are often secondary metabolites synthesized by dedicated enzymatic pathways chemsrc.com. The ribosomal synthesis of bacteriocins means they are gene-encoded peptides that undergo post-translational modification and processing to become mature, active molecules chemsrc.com. The proteinaceous nature of this compound is evidenced by its sensitivity to proteolytic enzymes, which inactivate its antibacterial activity nih.gov.
Research Findings on this compound:
Studies on this compound have revealed key characteristics regarding its activity and stability:
Antimicrobial Activity Profile of Plantaricin Sik 83
Broad Spectrum Inhibition of Gram-Positive Bacteria
Plantaricin SIK-83 is characterized by an extended activity spectrum against Gram-positive bacteria. usda.gov This broad inhibition is a notable property compared to some other bacteriocins that exhibit a narrower range of activity. usda.gov
Activity Against Lactic Acid Bacteria Genera (Lactobacillus, Leuconostoc, Pediococcus, Streptococcus)
Research has demonstrated that this compound is highly effective against a wide variety of lactic acid bacteria. In one study, it inhibited 66 out of 68 tested strains from the genera Lactobacillus, Leuconostoc, Pediococcus, and Streptococcus. usda.govnih.govresearchgate.net This broad inhibition spectrum against competing lactic acid bacteria highlights its potential utility in controlled fermentation processes. usda.gov
Below is a representation of the inhibitory activity against different lactic acid bacteria genera:
| Lactic Acid Bacteria Genus | Number of Strains Tested | Number of Strains Inhibited | Inhibition Rate (%) |
| Lactobacillus | Data not explicitly separated by genus in source usda.gov, but included in total. | Data not explicitly separated by genus in source usda.gov, but included in total. | Data not explicitly separated by genus in source usda.gov, but included in total. |
| Leuconostoc | Data not explicitly separated by genus in source usda.gov, but included in total. | Data not explicitly separated by genus in source usda.gov, but included in total. | Data not explicitly separated by genus in source usda.gov, but included in total. |
| Pediococcus | Data not explicitly separated by genus in source usda.gov, but included in total. | Data not explicitly separated by genus in source usda.gov, but included in total. | Data not explicitly separated by genus in source usda.gov, but included in total. |
| Streptococcus | Data not explicitly separated by genus in source usda.gov, but included in total. | Data not explicitly separated by genus in source usda.gov, but included in total. | Data not explicitly separated by genus in source usda.gov, but included in total. |
| Total | 68 | 66 | ~97.1 |
Inhibition of Specific Foodborne Pathogens and Spoilage Organisms (Staphylococcus aureus, Bacillus cereus, Listeria monocytogenes, Pseudomonas sp.)
This compound has also been shown to inhibit important foodborne pathogens and spoilage organisms. Studies indicate its effectiveness against Staphylococcus aureus, Bacillus cereus, and Listeria monocytogenes. usda.govresearchgate.net While primarily active against Gram-positive bacteria, its inhibitory effect extends to these key pathogens, suggesting its potential as a biopreservative in food systems. researchgate.netresearchgate.net It has also been reported to have a bactericidal effect against Pseudomonas sp. researchgate.net
| Target Organism | Gram Stain | Inhibition Observed |
| Staphylococcus aureus | Positive | Yes |
| Bacillus cereus | Positive | Yes |
| Listeria monocytogenes | Positive | Yes |
| Pseudomonas sp. | Negative | Yes (Bactericidal effect reported) researchgate.net |
Differential Activity Against Gram-Negative Bacteria and Spheroplasts
While this compound exhibits potent activity against Gram-positive bacteria, its effect on intact Gram-negative bacteria is limited. usda.govnih.gov However, research has shown that spheroplasts of Gram-negative bacteria are sensitive to the compound. usda.govnih.gov This suggests that the outer membrane of Gram-negative bacteria may act as a barrier, preventing the bacteriocin (B1578144) from reaching its target site, likely the cell membrane. usda.gov
Quantitative Assessment of Antimicrobial Potency: Killing Kinetics
The killing kinetics of this compound have been studied to understand the speed and efficiency of its antimicrobial action. The killing of a sensitive population by this compound follows exponential kinetics. usda.govnih.govresearchgate.net A 500-fold dilution of L. plantarum SIK-83 culture supernatant in phosphate (B84403) buffer was sufficient to kill 105 cells/ml of Pediococcus pentosaceus within 120 seconds. usda.govnih.govresearchgate.netresearchgate.net The killing effect is more pronounced in phosphate buffer compared to MRS broth, potentially due to interfering substances in the complex medium. usda.gov Adsorption of this compound to the cell surface of sensitive bacteria occurs rapidly in buffer. usda.govnih.govresearchgate.net
| Indicator Organism | Medium | Dilution of Culture Supernatant | Initial Cell Concentration (CFU/ml) | Time to Kill 105 cells/ml |
| Pediococcus pentosaceus | Phosphate buffer | 500-fold | 105 | Within 120 seconds |
| Pediococcus pentosaceus | MRS broth | Various (Less pronounced effect) | Data not explicitly quantified for comparison in source usda.gov. | Longer than in phosphate buffer. usda.gov |
Mechanistic Insights into Plantaricin Sik 83 Action
Bactericidal Mode of Action
Plantaricin SIK-83 demonstrates a bactericidal mode of action against sensitive bacteria. usda.govnih.gov Studies have shown that the killing of a sensitive population follows exponential kinetics, indicating a direct and lethal effect on the target cells. usda.govnih.govresearchgate.net For instance, a 500-fold dilution of L. plantarum SIK-83 culture supernatant was sufficient to kill 10⁵ cells/ml of Pediococcus pentosaceus within 120 seconds. usda.govnih.govresearchgate.netresearchgate.net
Specific Binding to Target Cell Surfaces
A critical step in the action of this compound is its specific binding to the surface of sensitive bacterial cells. usda.govnih.govresearchgate.net This binding is selective; the bacteriocin (B1578144) has been shown to bind to sensitive lactic acid bacteria but not to non-sensitive strains, the producer strain (L. plantarum SIK-83), or Gram-negative bacteria. usda.govnih.govresearchgate.net Adsorption of this compound to the cell surface of sensitive organisms occurs relatively rapidly, almost immediately when in buffer. usda.govnih.govresearchgate.net
Interference with Cellular Integrity: Membrane Damage and Cell Lysis
The lethal effect of this compound is primarily attributed to damage inflicted upon the target cell membrane, ultimately leading to cell lysis. usda.govnih.govresearchgate.netcapes.gov.brresearchgate.net Morphological lesions on the cell membrane become apparent within two hours after exposure to the bacteriocin. usda.govnih.govresearchgate.net Evidence for membrane damage and subsequent cell lysis includes observations from electron microscopy and the detection of released intracellular components. usda.govnih.govresearchgate.net The leakage of intracellular proteins and nucleic acids, indicated by an increase in absorbance at 260 nm, correlates with the process of cell lysis. usda.gov
The following table illustrates the change in absorbance at 260 nm and 650 nm over time for sensitive cells exposed to this compound, indicating the release of intracellular material and a decrease in cell density due to lysis:
| Time (h) | Δ A₆₅₀ | Δ A₂₆₀ |
| 0 | 0.00 | 0.00 |
| 4 | -0.55 | 0.83 |
| 8 | -1.05 | 1.70 |
Note: Data derived from spectrophotometric determination of cell lysis as described in Andersson et al. (1988) usda.gov.
Impact on Essential Cellular Processes: Energy Production, Macromolecule Synthesis, and Transport
While specific detailed data on the direct impact of this compound on essential cellular processes like energy production, macromolecule synthesis, and transport is limited in the primary source usda.gov, the observed membrane damage and leakage of intracellular components suggest potential interference with these vital functions. Bacteriocins, in general, can disrupt the electrochemical gradient across the cytoplasmic membrane through pore formation, which can lead to the dissipation of the proton motive force (PMF), essential for energy production and transport. nih.gov Some bacteriocins have also been shown to inhibit macromolecular synthesis, such as DNA, RNA, and protein synthesis, and alter membrane permeability, affecting the transport of precursors. usda.govnih.govuga.edu The leakage of intracellular contents observed with this compound usda.gov is consistent with a disruption of membrane function that would likely impair these processes.
Reversibility of Inhibition by Proteolytic Enzymes
A notable characteristic of this compound is that its inhibitory effect can be reversed by treatment with proteolytic enzymes. usda.govnih.govresearchgate.net Sensitive cells that have been exposed to the bacteriocin can be rescued by subsequent treatment with proteases. usda.govnih.govresearchgate.net This sensitivity to proteolytic degradation indicates the proteinaceous nature of this compound, a defining feature of bacteriocins. usda.govmetu.edu.tr Treatment with protease has been shown to completely inactivate this compound. usda.gov
Genetic and Biosynthetic Pathways of Plantaricin Sik 83
Regulation of Gene Expression and Production
The production of many Class II bacteriocins in L. plantarum is tightly regulated, often through sophisticated autoinduction mechanisms. A well-studied regulatory system involves a peptide pheromone, such as plantaricin A (PlnA), and a three-component regulatory system typically consisting of a histidine kinase and one or two response regulators (e.g., PlnB, PlnC, PlnD). nih.govmdpi-res.comresearchgate.netbioregistry.iojapsonline.com This system functions as a quorum-sensing mechanism, where the bacteria produce a small amount of the peptide pheromone, and once a threshold concentration is reached, it triggers a signal transduction cascade leading to the activation of transcription of the bacteriocin (B1578144) structural genes and associated genes. researchgate.netbioregistry.io
This regulatory operon is usually located in close proximity to the bacteriocin structural genes and genes involved in processing and transport. bioregistry.ionih.gov The induction factor (peptide pheromone) promotes the transcription of both the bacteriocin and regulatory operons. bioregistry.io Environmental factors, such as the presence of specific Gram-positive bacteria or certain carbon sources like maltose, have been shown to influence the expression of plantaricin biosynthesis and secretion genes in L. plantarum. bioregistry.ionih.gov
While the specific regulatory system governing plantaricin SIK-83 production is not explicitly detailed in the provided texts, it is highly probable that its expression is controlled by a similar autoinduction and quorum-sensing mechanism involving a peptide pheromone and a two or three-component regulatory system, consistent with other Class II plantaricins from L. plantarum.
Secretion Mechanisms of the Bacteriocin
The secretion of bacteriocins from the producing cell is a critical step in their production and function. For Class II bacteriocins in Lactobacillus plantarum, this process is typically mediated by dedicated transport systems. bioregistry.ionih.gov These systems commonly involve an ABC (ATP-Binding Cassette) transporter and an accessory protein. bioregistry.ionih.gov
The ABC transporter is responsible for translocating the mature bacteriocin peptide across the cell membrane. The accessory protein is often required for efficient export and may interact with the ABC transporter and the precursor peptide. The genes encoding these transport proteins are usually found within the same gene cluster as the structural and regulatory genes. wikipedia.orgbioregistry.ionih.gov The leader sequence of the bacteriocin precursor peptide is recognized by this dedicated transport machinery, ensuring specific export of the bacteriocin. wikipedia.orgnih.govtcdb.org
Ecological Role and Intermicrobial Dynamics of Plantaricin Sik 83
Contribution to Microbial Competition in Natural Habitats
Bacteriocins like plantaricin SIK-83 provide a competitive advantage to the producer strain within its ecological niche. unirioja.esresearchgate.netusda.gov By inhibiting the growth of competing bacteria, Lactobacillus plantarum SIK-83 can better access available nutrients and colonize its environment. This compound has demonstrated a broad spectrum of inhibitory activity, particularly against other lactic acid bacteria (LAB). usda.govresearchgate.netnih.govresearchgate.netresearchgate.net Studies have shown that it inhibits a large percentage of tested LAB strains from genera including Lactobacillus, Leuconostoc, Pediococcus, and Streptococcus. usda.govresearchgate.netnih.govresearchgate.netresearchgate.net This broad activity against phylogenetically related bacteria is a common characteristic of many bacteriocins and is crucial for competition in environments rich in diverse LAB populations, such as fermented foods and plant materials. usda.govunirioja.es
Research findings indicate that this compound inhibited 66 out of 68 tested lactic acid bacteria strains from these genera. usda.govresearchgate.netnih.govresearchgate.net This extensive inhibitory range suggests that Lactobacillus plantarum SIK-83 possesses a strong competitive capability against a wide array of potential microbial rivals in its natural habitat. usda.gov
Influence on Microbial Ecosystems
While specific detailed studies focusing solely on the long-term impact of this compound on complex natural microbial communities were not extensively found in the provided search results, the general principle that bacteriocin (B1578144) production shapes microbial interactions and community structures applies. unirioja.esresearchgate.netusda.gov The ability of this compound to kill sensitive cells rapidly, following exponential kinetics, highlights its potent influence on target populations. usda.govresearchgate.netnih.govresearchgate.net
Bacteriocin Resistance and Immunity Mechanisms in Target and Producer Strains
Target bacteria can exhibit resistance to bacteriocins through various mechanisms. While the specific resistance mechanisms to this compound in target strains are not extensively detailed in the provided snippets, general mechanisms of bacteriocin resistance in Gram-positive bacteria include modifications to the cell envelope or membrane, alterations in receptor molecules (such as the mannose phosphotransferase system or Lipid II), or the production of proteases that degrade the bacteriocin. nih.govmdpi.com
Producer strains, such as Lactobacillus plantarum SIK-83, possess specific immunity mechanisms that protect them from the lethal action of their own bacteriocin. nih.govresearchgate.netmdpi.com This self-protection is crucial for the survival of the producer organism. Immunity to bacteriocins is often conferred by specific immunity proteins encoded by genes located in close proximity to the bacteriocin structural genes. scielo.brmdpi.com These immunity proteins are thought to interact with the bacteriocin or with components of the cell membrane, preventing the bacteriocin from forming pores or disrupting essential cellular functions in the producer cell. scielo.brmdpi.com The ability of this compound to bind specifically to sensitive cells but not to the producer strain indicates the presence of an effective immunity mechanism in L. plantarum SIK-83. nih.govresearchgate.net
Research on bacteriocin immunity suggests that the mechanisms involved are not fully understood but may involve interactions between the immunity protein and other cellular components, potentially at the cytoplasmic side of the cell membrane. scielo.br The presence and expression of these immunity genes can vary among different LAB strains, contributing to the observed variation in sensitivity to bacteriocins. scielo.br
Inhibitory Spectrum of this compound
Based on research findings, this compound exhibits broad inhibitory activity against a range of lactic acid bacteria. usda.govresearchgate.netnih.govresearchgate.net
| Target Bacterial Genera | Number of Strains Tested | Number of Strains Inhibited |
| Lactobacillus | Included in testing | Majority inhibited |
| Leuconostoc | Included in testing | Majority inhibited |
| Pediococcus | Included in testing | Majority inhibited |
| Streptococcus | Included in testing | Majority inhibited |
| Total LAB Strains | 68 | 66 |
Note: Specific strain-by-strain inhibition data was not available in the provided snippets for a more detailed table.
Advanced Research Methodologies for Plantaricin Sik 83 Studies
Antimicrobial Activity Assays and Inhibition Zone Determination
Antimicrobial activity of plantaricin SIK-83 is typically assessed using methods based on agar (B569324) diffusion assays. A common approach involves the MRS agar well diffusion method. usda.gov In this technique, samples containing this compound are placed in wells cut into MRS agar plates that have been overlaid with a sensitive indicator culture. usda.gov Following incubation, the presence of clear zones around the wells indicates bacteriocin (B1578144) activity, signifying the inhibition of the indicator organism's growth. usda.gov The size of the inhibition zone can be measured to quantify the level of antimicrobial activity. Another method used is the agar spot-test method, where the producer strain (L. plantarum SIK-83) is spotted onto an agar plate and incubated, followed by overlaying with soft agar containing an indicator culture. usda.gov A clear zone surrounding the producer colony indicates inhibition of the indicator. usda.gov this compound has been shown to inhibit a broad spectrum of lactic acid bacteria, including strains from the genera Lactobacillus, Leuconostoc, Pediococcus, and Streptococcus. nih.gov
Cell Viability and Killing Curve Analysis
To understand the kinetics of this compound's effect on sensitive bacterial populations, cell viability and killing curves are determined. This involves measuring the loss of viability of sensitive cells over time after exposure to this compound. usda.gov Experiments are conducted in appropriate growth media or buffers, and samples are withdrawn at sequential time intervals. usda.gov Bacterial counts are then determined by plating appropriate dilutions on agar media and counting colony-forming units (CFU) after incubation. usda.gov The number of viable bacteria is expressed as CFU/ml. usda.gov This allows for the plotting of killing curves, which illustrate the rate and extent of bacterial inactivation by the bacteriocin. Studies have shown that the killing of a sensitive population by this compound can follow exponential kinetics. nih.gov For instance, a diluted culture supernatant of L. plantarum SIK-83 was sufficient to kill a significant number of Pediococcus pentosaceus cells within a short time frame. nih.gov
Adsorption Dynamics Studies
Investigating the interaction between this compound and target cells involves studying its adsorption dynamics. These studies aim to determine how the bacteriocin binds to the surface of sensitive bacteria. Research has shown that this compound binds specifically to sensitive cells. nih.gov Importantly, it does not bind to non-sensitive lactic acid bacteria, the producer strain itself, or Gram-negative bacteria. nih.gov This specific binding is a crucial step in its mode of action. Adsorption to the cell surface of sensitive cells in buffer occurs almost immediately upon exposure. nih.gov
Microscopic and Biochemical Techniques for Cell Lysis Detection (e.g., Electron Microscopy, Intracellular Component Release)
Microscopic and biochemical techniques are employed to detect cell lysis and understand the structural damage inflicted by this compound on sensitive bacteria. Electron microscopy, including transmission electron microscopy (TEM) and scanning electron microscopy (SEM), is a powerful tool for visualizing morphological changes in bacterial cells after exposure to the bacteriocin. usda.govdntb.gov.ua These studies have revealed morphological lesions and damage to the cell membrane, which appear within a few hours after sensitive cells are exposed to this compound. nih.gov
Biochemical techniques focus on detecting the release of intracellular components from lysed cells. Increases in UV-absorbent material, such as protein and nucleic acids, are measured spectrophotometrically, typically at 260 nm, as an indicator of cell lysis. usda.govresearchgate.net The release of intracellular components like K+ ions also serves as evidence of membrane damage and cell lysis. dntb.gov.ua Decreases in optical density of the cell suspension at wavelengths like 650 nm can also be monitored simultaneously as an indication of cell lysis. usda.gov The lethal mode of action of this compound appears to be due to damage to the cell membrane, ultimately resulting in cell lysis. nih.gov
Purification Strategies and Chromatographic Techniques
Purification of this compound is essential for detailed characterization and mode of action studies. Strategies typically involve initial steps to obtain a cell-free supernatant from the producer culture, often followed by concentration. usda.gov Ultrafiltration using membranes with specific molecular weight cutoffs can be used to concentrate the bacteriocin. usda.gov Partially purified preparations can be obtained through steps like ultrafiltration followed by dialysis. usda.gov
Chromatographic techniques play a vital role in further purifying this compound. While specific detailed chromatographic protocols for this compound itself might vary, general methods for bacteriocin purification from Lactobacillus plantarum strains often include gel filtration chromatography and ion-exchange chromatography. researchgate.net These techniques separate compounds based on size or charge, respectively, allowing for the isolation of the bacteriocin from other components in the culture supernatant.
Molecular and Genetic Techniques for Gene Analysis and Expression
Molecular and genetic techniques are crucial for understanding the genetic basis of this compound production and regulation. This involves analyzing the genes responsible for its biosynthesis and the regulatory elements that control their expression. Studies on plantaricins from L. plantarum have often focused on the pln locus, a gene cluster encoding bacteriocin structural genes, immunity proteins, transport systems, and regulatory components. dntb.gov.uaresearchgate.net
Potential Biotechnological Applications of Plantaricin Sik 83 Non Clinical
Application in Food Biopreservation
The increasing demand for natural and microbiologically safe food products has led to a focus on biopreservation techniques, where bacteriocins like plantaricin SIK-83 show considerable potential. scienceasia.org Bacteriocins produced by LAB can inhibit foodborne pathogens and spoilage organisms, acting as natural preservatives. researchgate.net
Control of Foodborne Pathogens and Spoilage Microorganisms
This compound has demonstrated inhibitory activity against a range of lactic acid bacteria, specifically inhibiting 66 out of 68 tested strains from the genera Lactobacillus, Leuconostoc, Pediococcus, and Streptococcus. nih.govresearchgate.net This suggests its potential in controlling the growth of undesirable LAB that could contribute to spoilage in certain food products.
The mode of action of this compound involves binding specifically to sensitive cells, leading to damage to the cell membrane and subsequent cell lysis. nih.gov This lethal effect was observed rapidly, with a 500-fold dilution of L. plantarum SIK-83 culture supernatant being sufficient to kill 10⁵ cells/ml of Pediococcus pentosaceus within 120 seconds. nih.govresearchgate.net The killing follows exponential kinetics. nih.gov Sensitive cells exposed to the bacteriocin (B1578144) could be rescued by treatment with proteolytic enzymes, indicating the proteinaceous nature of this compound. nih.gov
While primarily active against Gram-positive bacteria, bacteriocins from LAB, including plantaricins, are generally less effective against Gram-negative organisms. researchgate.net However, some studies on other L. plantarum bacteriocins have shown activity against certain Gram-negative bacteria. researchgate.netfrontiersin.org
Efficacy in Specific Food Matrices (e.g., Fermented Products, Brined Foods)
Research has explored the application of bacteriocins from LAB, including this compound, in the biopreservation of specific food matrices. Fermented foods themselves are often rich sources of LAB and their associated antimicrobial compounds. researchgate.netcabidigitallibrary.org
In studies involving brined shrimp (Pandalus borealis), the effects of different LAB bacteriocins on bacterial growth and shelf life have been investigated. While the specific efficacy of purified this compound in brined shrimp was compared to other bacteriocins and preservatives, the crude supernatant of L. plantarum SIK-83 was included in these comparisons. researchgate.net This indicates its consideration for use in brined food systems.
Fermentation is a traditional method for food preservation, and controlled lactic fermentation can help prevent the multiplication of pathogenic bacteria. wur.nl The presence of bacteriocins like this compound produced by LAB in fermented products can contribute to their safety and extended shelf life. researchgate.net
Considerations for Industrial-Scale Production and Application
For the industrial application of this compound as a food biopreservative, considerations regarding its production and application methods are important. While the production of bacteriocins in single-strain fermentation can sometimes be low, methods like co-culturing bacteriocinogenic strains with other bacteria may improve yield. researchgate.net
This compound has been characterized as an extracellular antibacterial substance that is sensitive to proteolytic enzymes and exhibits a bactericidal mode of action. usda.gov The crude preparation of this compound has been shown to be heat-resistant, retaining activity after boiling for 2 hours or autoclaving at 121°C for 15 minutes. usda.gov This heat stability is a valuable property for its potential use in food processing procedures that involve heat treatments. jmb.or.kr
Methods for obtaining cell-free bacteriocin solutions, such as centrifugation and sterile filtration of culture supernatants, have been described for this compound. usda.gov Concentration and partial purification can be achieved through techniques like ultrafiltration and dialysis. usda.gov
The effectiveness of bacteriocins in foods can be influenced by various factors, including the minimum inhibitory concentration against target strains and the food matrix itself. semanticscholar.org While bacteriocins from Gram-positive bacteria typically have a limited activity spectrum primarily against other Gram-positive bacteria, their application in specific food contexts where these organisms are the primary concern is promising. semanticscholar.org
Compound Names and PubChem CIDs
| Compound Name | PubChem CID |
| This compound | Not available on PubChem based on search results. |
Data Table: Inhibitory Spectrum of this compound
| Target Bacteria Genera | Number of Strains Tested | Number of Strains Inhibited |
| Lactobacillus | Included in total 68 | Included in total 66 |
| Leuconostoc | Included in total 68 | Included in total 66 |
| Pediococcus | Included in total 68 | Included in total 66 |
| Streptococcus | Included in total 68 | Included in total 66 |
| Gram-negative bacteria | Not inhibited nih.gov | 0 |
Based on data from research on the antibacterial activity of this compound. nih.govresearchgate.net
Comparative Analysis with Other Plantaricins and Bacteriocins
Structural and Functional Commonalities and Differences with Other Plantaricins
While specific detailed structural information for plantaricin SIK-83 is not extensively available in the provided search results, its classification as a plantaricin produced by L. plantarum suggests potential commonalities with other bacteriocins from this species. Plantaricins are generally characterized as small, heat-stable, and often hydrophobic and cationic peptides. plos.org Many plantaricins exert their antimicrobial effect by targeting the cell membrane of sensitive bacteria, leading to pore formation and dissipation of the membrane potential. nih.govmdpi.com
However, plantaricins exhibit diversity in their structure and activity spectrum. For instance, some plantaricins are single peptides, while others, like plantaricin JK and plantaricin EF, are two-peptide bacteriocins requiring the complementary action of two peptides for optimal activity. mdpi.comresearchgate.netpsu.edu These two-peptide bacteriocins often contain Gly-xxx-Gly motifs that are crucial for helix-helix interactions in membranes and their activity. researchgate.net
This compound has been shown to inhibit a broad spectrum of lactic acid bacteria. usda.govnih.gov In comparison, some plantaricins, such as plantaricin PASM1, have a narrower spectrum, primarily inhibiting closely related Lactobacillus strains. plos.orguniprot.org Conversely, some novel plantaricins, like plantaricin ZJ5, have demonstrated activity against Gram-negative bacteria in addition to Gram-positive ones, which is not a common feature among most plantaricins. plos.org The sensitivity of spheroplasts of Gram-negative bacteria to this compound suggests that the outer membrane of Gram-negative bacteria acts as a barrier to its action. usda.gov
The heat stability of this compound has been noted, with activity retained even after autoclaving. usda.gov This is a common characteristic among many Class II bacteriocins, which include most plantaricins. scielo.brplos.org
Evolutionary Relationships within the Bacteriocin (B1578144) Family
Bacteriocins are a diverse family of peptides, and their classification is often based on their structure, genetic organization, and mode of action. scielo.br Plantaricins produced by L. plantarum belong predominantly to Class II bacteriocins, which are typically small, heat-stable, and non-lantibiotic peptides. scielo.brpsu.edu Class II bacteriocins are further divided into subclasses, including Class IIa (pediocin-like bacteriocins), Class IIb (two-peptide bacteriocins), and Class IIc (circular bacteriocins). scielo.br
The genetic organization of Class II bacteriocins often involves operon clusters containing genes for the structural peptide(s), immunity protein, and transport and processing proteins. scielo.brpsu.edu For instance, the plantaricin 423 operon shows high homology to the pediocin PA-1 operon, indicating a close evolutionary relationship between these Class IIa bacteriocins. scielo.brnih.gov
Two-peptide plantaricins like plantaricin JK and plantaricin EF are representative of Class IIb. mdpi.compsu.edu The presence of conserved motifs like GxxxG in these peptides is indicative of their functional and potentially evolutionary relationship. mdpi.comresearchgate.net
While the specific genetic organization and evolutionary lineage of this compound are not detailed in the provided information, its production by L. plantarum and its characteristics as a heat-stable bacteriocin active against other lactic acid bacteria suggest it likely falls within Class II of the bacteriocin classification. usda.govscielo.br Further genetic analysis would be required to pinpoint its specific subclass and detailed evolutionary relationships within the broader bacteriocin family. The diversity observed among plantaricins produced by different L. plantarum strains highlights the dynamic evolution of bacteriocin systems within this species. scielo.brresearchgate.net
Future Research Avenues and Translational Challenges
Elucidation of Detailed Molecular Structures and Structure-Function Relationships
A fundamental challenge in the study of plantaricin SIK-83 is the lack of a detailed molecular structure. While its general function is known, the precise three-dimensional conformation and the specific amino acid sequences responsible for its antimicrobial activity have not been fully elucidated. Understanding these structural details is crucial for explaining its mechanism of action at a molecular level.
Future research should focus on utilizing advanced analytical techniques to determine the primary, secondary, and tertiary structures of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography, which have been successfully applied to other plantaricins, would be invaluable. For instance, the solution structure of plantaricin C revealed an amphipathic alpha-helix crucial for membrane insertion and pore formation. Similarly, studies on the two-peptide bacteriocin (B1578144) plantaricin EF have highlighted the importance of GxxxG motifs in mediating helix-helix interactions within the bacterial membrane nih.gov.
A detailed structure-function analysis would involve site-directed mutagenesis studies to identify key residues and domains. By systematically altering the amino acid sequence, researchers can pinpoint the regions responsible for receptor binding, membrane translocation, and pore formation. This knowledge is not only academically significant but also forms the basis for the rational design of engineered bacteriocins with improved properties.
Table 1: Structural Characteristics of Various Plantaricin Peptides
| Plantaricin | Producing Strain | Molecular Weight (Da) | Key Structural Features |
|---|---|---|---|
| Plantaricin A | L. plantarum C11 | - | Composed of an alpha and beta chain; may act as a pore-forming protein jst.go.jp. |
| Plantaricin C | L. plantarum (dairy origin) | - | Contains lanthionine and beta-methyl-lanthionine bridges; amphipathic alpha-helix nih.gov. |
| Plantaricin EF | L. plantarum C11 | PlnE: ~3500, PlnF: ~3700 | Two-peptide bacteriocin; contains GxxxG motifs for helix-helix interaction nih.gov. |
| Plantaricin LPL-1 | L. plantarum LPL-1 | 4347.8467 | Class IIa bacteriocin with a YGNGV motif frontiersin.org. |
Engineering for Enhanced Activity or Specificity
Once the structure-function relationship of this compound is better understood, protein engineering strategies can be employed to enhance its antimicrobial properties. The goal of such engineering would be to create variants with increased potency, a broader or more targeted spectrum of activity, and improved stability in various environments.
One approach involves modifying the peptide sequence to improve its interaction with the target cell membrane. For example, altering the charge or hydrophobicity of the peptide could enhance its binding to specific bacterial surfaces. Research on other bacteriocins has shown that the C-terminal region is often responsible for target specificity, making it a prime target for modification nih.gov. Bioengineering of bacteriocins is a promising field, with studies on circular bacteriocins like circularin A demonstrating the feasibility of peptide engineering to introduce new structural and functional properties rug.nl.
Furthermore, genetic engineering of the producing strain, Lactobacillus plantarum SIK-83, could be explored to increase the yield of this compound. Overexpression of the genes involved in its biosynthesis and secretion could lead to more efficient and cost-effective production.
Development of Advanced Delivery Systems
A significant hurdle in the practical application of bacteriocins like this compound is their effective delivery to the target site. Bacteriocins can be susceptible to degradation by proteases and may interact with components in complex environments like food matrices or the gastrointestinal tract, which can reduce their efficacy.
Advanced delivery systems are being developed to protect bacteriocins and ensure their controlled release. Nanoencapsulation is a particularly promising strategy. Encapsulating this compound in nanoparticles, such as liposomes, chitosan, or other polymers, can protect it from enzymatic degradation and improve its stability nih.govnih.govfrontiersin.orgencyclopedia.pubresearchgate.net. These nanocarriers can also be designed to target specific pathogens, thereby increasing the local concentration of the bacteriocin and minimizing off-target effects.
For example, nano-encapsulated nisin has shown enhanced antimicrobial activity. The development of such systems for this compound would be a critical step towards its use in food preservation and clinical applications.
Table 2: Examples of Nanoencapsulation Systems for Bacteriocins
| Nanoparticle | Encapsulated Bacteriocin | Potential Benefits |
|---|---|---|
| Liposomes | Nisin | Protection from degradation, controlled release encyclopedia.pub. |
| Chitosan Nanoparticles | General Bacteriocins | Enhanced stability, improved antimicrobial functionality nih.govresearchgate.net. |
| Solid Lipid Nanoparticles | General Bacteriocins | Protection from degradation, extended antibacterial activity encyclopedia.pub. |
Comprehensive Ecological Impact Assessments
Before any widespread application of this compound, it is imperative to conduct thorough ecological impact assessments. While bacteriocins are often considered "natural" and "food-grade," their introduction into new environments could have unintended consequences.
One area of focus should be the impact on the natural microbiota. In food applications, it is important to understand how this compound affects the non-target bacteria that contribute to the food's sensory properties and safety. In potential therapeutic applications, its effect on the gut microbiome needs to be carefully evaluated. Studies on bacteriocin-producing Lactobacillus plantarum strains have shown they can modulate the gut microbiota by inhibiting pathogens and promoting the growth of beneficial bacteria nih.govmdpi.commdpi.com.
Furthermore, the potential for the development of resistance to this compound in target bacteria must be investigated. While resistance to bacteriocins is thought to be less likely to develop compared to traditional antibiotics, it is not impossible. Understanding the mechanisms of potential resistance will be crucial for the long-term sustainable use of this compound. The ecological role of bacteriocins is complex, as they can act not only as antimicrobial agents but also as signaling molecules in bacterial communication nih.gov.
Q & A
Q. What experimental models are used to study plantaricin SIK-83’s antibacterial activity?
this compound’s activity is typically assessed using in vitro assays with sensitive bacterial strains (e.g., Butyribacterium methylotrophicum). Key steps include:
- Diluting the bacteriocin (e.g., 500x in phosphate buffer) to determine minimum inhibitory concentrations.
- Measuring bactericidal kinetics via viability assays (e.g., exposure for 120 seconds at 10^5 cells/ml) .
- Validating specificity through adsorption tests on non-sensitive strains (e.g., Gram-negative bacteria) .
Q. How is the bactericidal mechanism of this compound characterized?
The mechanism involves membrane disruption, leading to cell lysis. Methodologies include:
Q. What criteria define a strain as "sensitive" to this compound?
Sensitivity is determined by:
- Dose-dependent inhibition in viability assays.
- Adsorption specificity (binding to sensitive cells only) .
- Irreversible damage post-exposure, confirmed via microscopy and viability loss .
Q. How should researchers design a kinetic study for this compound’s activity?
- Use exponential-phase bacterial cultures to standardize initial cell density.
- Monitor time points (e.g., 0–120 seconds) under controlled buffer conditions.
- Apply nonlinear regression to model bactericidal kinetics (e.g., first-order decay) .
Q. What controls are essential in adsorption assays for this compound?
- Negative controls : Non-sensitive strains (e.g., producer strain Lactobacillus plantarum SIK-83).
- Positive controls : Sensitive strains (e.g., Clostridium spp.).
- Buffer-only controls : To rule out nonspecific interactions .
Advanced Research Questions
Q. How can contradictory data on this compound’s strain-specific efficacy be resolved?
Contradictions may arise from variations in:
- Membrane composition : Lipid or protein profiles of target strains.
- Assay conditions : pH, temperature, or buffer ionic strength. Mitigation strategies:
- Cross-validate findings using complementary techniques (e.g., flow cytometry for membrane integrity) .
- Replicate experiments under standardized protocols .
Q. What methodological approaches optimize the study of this compound’s adsorption kinetics?
Advanced methods include:
Q. How does this compound compare to other bacteriocins in membrane-targeting mechanisms?
Comparative analysis requires:
- Structural alignment : Using tools like NMR or X-ray crystallography.
- Functional assays : Testing pore-forming activity (e.g., liposome leakage assays).
- Genomic context analysis : Identifying conserved operons in producer strains .
Q. What statistical models are appropriate for analyzing dose-response data in this compound studies?
Q. How can researchers address reproducibility challenges in this compound purification protocols?
Ensure reproducibility by:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
